![molecular formula C4H8O2 B1599768 Butyric acid-1-13C CAS No. 38765-83-2](/img/structure/B1599768.png)
Butyric acid-1-13C
Overview
Description
Butyric acid-1-13C is a naturally occurring fatty acid that has been used in research for decades. It is a short-chain fatty acid (SCFA) that is produced in the human body during the fermentation of dietary fiber, and is found in certain foods such as butter and cheese. This compound has been studied for its potential applications in scientific research, and has been used in a variety of lab experiments. In
Scientific Research Applications
Food Quality Analysis
- Milk Fat Content Assessment : Butyric acid, particularly Butyric acid-1-13C, plays a crucial role in assessing the quality of milk fat in food products. A study by Sacchi et al. (2018) demonstrated that 13C Nuclear Magnetic Resonance (NMR) spectroscopy-based quantification of butyrate could reliably assess the milk fat content in fat blends, providing an efficient alternative to traditional gas chromatography methods.
Biomedical Research
- Colonic Luminal Synthesis in Mammals : In a study conducted by Kien et al. (2002), this compound was used to quantify butyric acid synthesis in the colonic lumen of mammals. The study provided new insights into in vivo butyric acid production in the mammalian colon.
- Erythroid Differentiation : Butyric acid is a potent inducer of erythroid differentiation in cultured erythroleukemic cells, as highlighted by Leder and Leder (1975). The structural features of butyric acid are crucial for this induction.
Biotechnology and Chemical Industry
- Butyric Acid Production from Biomass : Research by Jiang et al. (2010) focused on the production of butyric acid using Clostridium tyrobutyricum. This method demonstrated an efficient way to convert plant biomass into butyric acid, a valuable chemical in various industries.
- Advancements in Butyric Acid Bioproduction : A comprehensive review by Jiang et al. (2018) discussed strategies for improving microbial butyric acid production, which is gaining attention due to consumer demand for natural products in food, pharmaceuticals, and cosmetics.
- Butyric Acid from Jerusalem Artichoke : The study by Huang et al. (2011) showcased the production of butyric acid from Jerusalem artichoke, highlighting the feasibility of commercial-scale production based on this system.
Mechanism of Action
Target of Action
Butyric Acid-1-13C, also known as (113C)butanoic acid, is a Histone Deacetylase (HDAC) inhibitor . HDACs are a group of enzymes that remove acetyl groups from an ε-N-acetyl lysine amino acid on a histone, allowing the histones to wrap the DNA more tightly. This function makes HDACs critical in the regulation of gene expression .
Mode of Action
As an HDAC inhibitor, this compound interacts with HDACs and prevents them from removing acetyl groups from the histones . This action results in a more relaxed DNA configuration, promoting gene transcription and influencing cell behavior .
Biochemical Pathways
This compound affects the biochemical pathways related to gene expression and regulation . By inhibiting HDACs, it impacts the transcription of various genes, including those involved in cell cycle regulation, differentiation, and apoptosis .
Pharmacokinetics
It’s known that the incorporation of stable isotopes like 13c into drug molecules can potentially affect their pharmacokinetic and metabolic profiles .
Result of Action
The inhibition of HDACs by this compound leads to changes in gene expression that can have various effects at the molecular and cellular levels . For instance, it has been reported to have anti-tumor effects in several cancers .
Biochemical Analysis
Biochemical Properties
Butyric acid-1-13C participates in various biochemical reactions. It is a histone deacetylase (HDAC) inhibitor, which means it can influence gene expression by changing the acetylation state of histones . This interaction with histones and other proteins can influence various cellular processes.
Cellular Effects
This compound has significant effects on various types of cells and cellular processes. It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism . For instance, it has been found to have anti-tumor effects in several cancers .
Molecular Mechanism
The molecular mechanism of this compound involves its role as an HDAC inhibitor. By inhibiting HDAC, it affects the acetylation state of histones, which in turn influences gene expression . This can lead to changes in the production of various proteins and other biomolecules within the cell.
Dosage Effects in Animal Models
The effects of this compound can vary with different dosages in animal models. For instance, it has been found that butyric acid derivatives can improve gut health and protect against harmful microbes in animal feed
Metabolic Pathways
This compound is involved in various metabolic pathways. It is a product of gut microbial fermentation and plays a key role in energy homeostasis
Properties
IUPAC Name |
(113C)butanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8O2/c1-2-3-4(5)6/h2-3H2,1H3,(H,5,6)/i4+1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FERIUCNNQQJTOY-AZXPZELESA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC[13C](=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10431003 | |
Record name | Butyric acid-1-13C | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10431003 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
89.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
38765-83-2 | |
Record name | Butyric acid-1-13C | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10431003 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 38765-83-2 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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